Cas no 2094233-38-0 (N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide)

N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide is a specialized organic compound featuring a pyridine core substituted with a 2-propoxyphenoxy group and an N-but-2-ynamide side chain. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as an intermediate in synthetic pathways. The presence of the alkynylamide moiety enhances its versatility for click chemistry or further functionalization, while the propoxyphenoxy group may contribute to improved solubility and bioavailability. Its well-defined molecular architecture makes it suitable for targeted research in drug discovery and material science, where precise structural modifications are critical. The compound is typically handled under controlled conditions due to its reactive functional groups.
N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide structure
2094233-38-0 structure
Product Name:N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide
CAS No:2094233-38-0
MF:C19H20N2O3
MW:324.373704910278
CID:6258168
PubChem ID:122159947
Update Time:2025-10-30

N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

    • AKOS033732487
    • N-[[2-(2-propoxyphenoxy)pyridin-3-yl]methyl]but-2-ynamide
    • N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide
    • EN300-6644716
    • 2094233-38-0
    • Z2013180455
    • Inchi: 1S/C19H20N2O3/c1-3-8-18(22)21-14-15-9-7-12-20-19(15)24-17-11-6-5-10-16(17)23-13-4-2/h5-7,9-12H,4,13-14H2,1-2H3,(H,21,22)
    • InChI Key: HNJFDOLLDZXQHF-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C=CC=CC=1OC1C(=CC=CN=1)CNC(C#CC)=O

Computed Properties

  • Exact Mass: 324.14739250g/mol
  • Monoisotopic Mass: 324.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 60.4Ų

N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6644716-1.0g
N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide
2094233-38-0 95.0%
1.0g
$0.0 2025-03-13

Additional information on N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide

Introduction to N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide (CAS No. 2094233-38-0)

N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide, a compound with the CAS number 2094233-38-0, is a novel and promising molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a propoxyphenoxy moiety and a but-2-ynamide group, making it an intriguing candidate for various biological applications.

The chemical structure of N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide consists of a pyridine ring substituted with a 2-propoxyphenoxy group and a but-2-ynamide moiety attached to the methyl group. This combination of functional groups imparts specific properties that are of interest in pharmaceutical research, particularly in the context of receptor binding and enzyme inhibition.

Recent studies have highlighted the potential of N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide in various therapeutic areas. One notable application is its role as a potential inhibitor of specific enzymes involved in inflammatory pathways. In vitro experiments have demonstrated that this compound exhibits selective inhibition of cyclooxygenase (COX) enzymes, which are key targets for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide has shown promise in neurodegenerative disease research. Studies have indicated that this compound can modulate certain neurotransmitter systems, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier and interact with specific receptors makes it an attractive candidate for further investigation in this area.

The pharmacokinetic profile of N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide has also been studied extensively. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an oral medication. The compound's stability under physiological conditions and its low toxicity profile further support its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic potential of the compound will be further assessed.

Beyond its direct therapeutic applications, N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide has also been explored as a tool compound in basic research. Its unique chemical structure and biological activity make it a valuable probe for investigating the mechanisms underlying various diseases and physiological processes. Researchers are using this compound to gain insights into receptor-ligand interactions, signaling pathways, and cellular responses.

In conclusion, N-{[2-(2-propoxyphenoxy)pyridin-3-yl]methyl}but-2-ynamide (CAS No. 2094233-38-0) represents a significant advancement in the field of medicinal chemistry. Its diverse biological activities, favorable pharmacokinetic properties, and promising clinical data position it as a promising candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and mechanisms of action, contributing to our understanding of this intriguing molecule and its potential impact on human health.

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